3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2O4S2/c1-3-25(21,22)12-7-4-6-11(10-12)16(20)19-17-18-15-13(23-2)8-5-9-14(15)24-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: QQUUTVQCRFJAFW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C17H16N2O4S2
• Molecular Weight: 376.5 g/mol
• CAS No.: 886916-33-2

Description

3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H16N2O4S2 and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research on benzamide derivatives, including those similar to 3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide, has demonstrated significant antimicrobial and antifungal activities. For instance, benzamide derivatives bearing different bioactive moieties have been synthesized and evaluated for their efficacy as antimicrobials in vitro, showing significant antibacterial and antifungal activity. These compounds are characterized by spectral and elemental analysis, highlighting their potential in the development of new antimicrobial agents (Priya et al., 2006).

Anticancer Activity

Cobalt(II) complexes of benzene sulfonamide derivatives have been synthesized and studied for their anticancer activity. These complexes were tested in vitro against human breast cancer cell lines, demonstrating potential anticancer properties. The structural identification of these complexes includes elemental analysis, FT-IR, electronic, EI mass, Powder XRD spectra, and magnetic moment studies, supporting their application in cancer research (Vellaiswamy & Ramaswamy, 2017).

Catalysis and Material Science

Molybdenum(VI) complexes with thiazole-hydrazone ligands have been encapsulated in zeolite Y, showing efficiency as reusable catalysts for the oxidation of primary alcohols and hydrocarbons. This material serves as a catalyst for the oxidation process, offering insights into the development of heterogeneous catalysts with high catalytic activity, improved stability, and recycling ability. Such advancements are crucial for sustainable chemistry and material science applications (Ghorbanloo & Alamooti, 2017).